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Compound of Interest

Compound Name:
2,3-Dimethyloxolane-3-carboxylic

acid

CAS No.: 1461715-64-9

Cat. No.: B1379154

Get Quote

Part 1: Executive Safety Directive
Do not treat this compound as a generic organic acid. 2,3-Dimethyloxolane-3-carboxylic acid
possesses a dual-hazard profile that is frequently overlooked in high-throughput environments:

Peroxide Formation: As a cyclic ether (oxolane/tetrahydrofuran derivative), it has the

potential to form explosive organic peroxides upon exposure to air and light.

Corrosivity: The carboxylic acid moiety confers acidity, requiring segregation from bases and

oxidizers.

Immediate Action Required:

Check Container Age: If the container is older than 12 months (or 6 months if opened), do

not open or agitate. Visually inspect for crystal formation around the cap.

Segregation: Store in a flammables cabinet, segregated within a secondary container for

organic acids.
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Part 2: Chemical Profile & Hazard Analysis[2][3]
To ensure safe disposal, we must understand the "Why" behind the protocols. This compound

is not just "waste"; it is a reactive system.

Chemical Identity & Properties
Property Specification Operational Implication

Chemical Structure
Substituted Cyclic Ether

(Tetrahydrofuran ring)

Peroxide Former (Group B/C):

The ether oxygen activates

adjacent C-H bonds,

promoting radical oxidation.

Functional Group Carboxylic Acid (-COOH) at C3

Corrosive/Acidic: pKa

estimated ~4.5–5.0.

Incompatible with strong

bases, cyanides, and sulfides.

Physical State
Liquid (Viscous) or Low-

Melting Solid

Flammability: Treat as a

combustible liquid.[1] Flash

point likely >60°C but <93°C

(Class IIIA).

Solubility
Miscible in organic solvents;

partially soluble in water

Spill Cleanup: Use organic

absorbents; water washdown

is effective only after bulk

removal.

The Mechanism of Hazard (Causality)
1. Peroxidation (The Silent Threat): Unlike simple aliphatic acids, the oxolane ring is

susceptible to autoxidation. The methyl substitution at positions 2 and 3 may sterically hinder

this process compared to unsubstituted THF, but it does not eliminate it.

Mechanism:[2] Atmospheric oxygen attacks the

-carbon (adjacent to the ether oxygen), forming a hydroperoxide.

Risk:[2][3][4] Concentration of these peroxides (e.g., via evaporation or distillation) can lead

to detonation.
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2. Acid-Base Exotherm: Mixing this compound directly with basic waste streams (e.g.,

hydroxide baths, amine waste) will generate significant heat. In a closed waste drum, this

exotherm can pressurize the vessel or volatilize other solvents.

Part 3: Pre-Disposal Stabilization Protocol
CRITICAL: Before designating for disposal, you must validate the stability of the material.

Step 1: Visual Inspection
Crystals: If you see crystals around the cap or in the liquid, STOP. Do not touch. Evacuate

the area and contact your High-Hazard Response Team (Bomb Squad). These are likely

polymeric peroxides, which are shock-sensitive.

Cloudiness/Stratification: Indicates potential degradation or contamination. Proceed with

caution.

Step 2: Peroxide Quantitation
If the container is opened or expired but crystal-free, test for peroxides using semi-quantitative

strips (e.g., Quantofix® or MQuant™).

Peroxide Level (ppm) Action Required

< 20 ppm Safe for standard disposal.

20 – 100 ppm
Stabilize immediately. Add antioxidant (BHT or

Hydroquinone) or treat with ferrous sulfate.

> 100 ppm

High Hazard. Contact EH&S for specialized

chemical treatment (reduction). Do not

transport.

Step 3: Chemical Neutralization (Optional - Small Scale Only)
For quantities < 50 mL and if permitted by local drain disposal regulations (rare).

Dilute the acid 1:10 in water.

Slowly add 5% Sodium Bicarbonate (
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) solution.

Caution:

gas will evolve. Wait for effervescence to cease.

Adjust pH to 6–9.

Note: For professional labs, off-site thermal destruction (incineration) is the preferred method

over drain disposal to ensure environmental compliance.

Part 4: Disposal Workflow & Logistics[5]
This workflow ensures compliance with RCRA (Resource Conservation and Recovery Act)

standards and minimizes lab accidents.

Waste Stream Classification
Primary Code:D001 (Ignitable) - If flash point < 60°C

Secondary Code:D002 (Corrosive) - If pH < 2

Lab Labeling: "Organic Acid Waste, Flammable, Peroxide Former."

The Disposal Decision Tree
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Waste: 2,3-Dimethyloxolane-3-COOH

Step 1: Visual Inspection
(Crystals/Solids?)

STOP: DO NOT TOUCH
Contact EHS / Bomb Squad

Yes (Crystals)

Step 2: Test Peroxides
(Quantofix Strips)

No (Clear)

Peroxide Level?

Stabilize:
Add Ferrous Sulfate or BHT

> 20 ppm

Step 3: Segregation
Stream: Organic Acids

< 20 ppm

Retest OK

Packaging:
HDPE or Glass (No Metal)

Vented Cap Recommended

Labeling:
'Flammable Organic Acid'
List Peroxide Test Date

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision logic for the safe assessment and disposal of peroxide-forming organic

acids.

Step-by-Step Packaging Protocol
Select Container: Use HDPE (High-Density Polyethylene) or Borosilicate Glass. Avoid metal

containers due to the acidic nature of the compound (corrosion risk).

Volume Limit: Do not fill >90% to allow for vapor expansion.

Segregation: Do not mix with:

Oxidizing agents (Nitric acid, Peroxides).

Bases (Sodium hydroxide, Ammonia).

Heavy metals (potential catalytic decomposition).

Labeling: Affix a hazardous waste label. Clearly write:

Chemical Name: 2,3-Dimethyloxolane-3-carboxylic acid.

Hazards: Flammable, Corrosive, Peroxide Hazard.

Part 5: Emergency Procedures
Spill Response (< 500 mL):

Isolate: Remove ignition sources immediately.

PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat.[5]

Absorb: Use a non-combustible organic absorbent (e.g., vermiculite or clay). Do not use

paper towels (fire hazard).

Neutralize: Dust the spill area with Sodium Bicarbonate or Soda Ash.

Collect: Scoop into a hazardous waste bag/pail.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1379154/docs?utm_src=pdf-body#2-3-dimethyloxolane-3-carboxylic-acid-safe-handling-disposal-guide-1
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1379154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure First Aid:

Skin: Wash with soap and water for 15 minutes. The acid is lipophilic (due to the

methyls/ether) and may penetrate skin; monitor for delayed irritation.

Eyes: Rinse immediately at an eyewash station for 15 minutes. Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,3-Dimethyloxolane-3-carboxylic Acid: Safe Handling &
Disposal Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1379154/docs#2-3-dimethyloxolane-3-carboxylic-
acid-safe-handling-disposal-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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